Cas no 329974-16-5 (3-(2-Methoxy-5-pyridyl)acrylonitrile)

• Product Name: 3-(2-Methoxy-5-pyridyl)acrylonitrile
• CAS No: 329974-16-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 834930
• Update Time: 2023-08-02

3-(2-Methoxy-5-pyridyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(6-methoxy-3-pyridinyl)-(9CI)
• 3-(2-Methoxy-5-pyridyl)acrylonitrile
• FCH5228707
• FCH1000937
• 2-Propenenitrile, 3-(6-methoxy-3-pyridinyl)-

• Inchi： 1S/C9H8N2O/c1-12-9-5-4-8(7-11-9)3-2-6-10/h2-5,7H,1H3/b3-2+
• InChI Key： ORHYCOOJLMJDEK-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC(/C=C/C#N)=CN=1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 45.9